Cas no 100839-37-0 (L-Alanine,3-[[3-[(2,5-dioxo-3-sulfo-1-pyrrolidinyl)oxy]-3-oxo-2-(1-pyrenylamino)propyl]dithio]-N-1-pyrenyl-(9CI))

• Product Name: L-Alanine,3-[[3-[(2,5-dioxo-3-sulfo-1-pyrrolidinyl)oxy]-3-oxo-2-(1-pyrenylamino)propyl]dithio]-N-1-pyrenyl-(9CI)
• CAS No: 100839-37-0
• MF: C₄₂H₃₁N₃O₉S₃
• MW: 817.905246973038
• CID: 173998
• PubChem ID: 127661
• Update Time: 2025-04-19

L-Alanine,3-[[3-[(2,5-dioxo-3-sulfo-1-pyrrolidinyl)oxy]-3-oxo-2-(1-pyrenylamino)propyl]dithio]-N-1-pyrenyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-[[3-[(2,5-dioxo-3-sulfo-1-pyrrolidinyl)oxy]-3-oxo-2-(1-pyrenylamino)propyl]dithio]-N-1-pyrenyl-(9CI)
• (2R)-3-[[3-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-3-oxo-2-(pyren-1-ylamino)propyl]disulfanyl]-2-(pyren-1-ylamino)propanoic acid
• Dipyrenylcystine N-hydroxysulfosuccinimidyl monoester
• (2R)-3-({3-[(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy]-3-oxo-2-(pyren-1-ylamino)propyl}disulfanyl)-2-(pyren-1-ylamino)propanoic acid (non-preferred name)
• 3-((3-((2,5-Dioxo-3-sulfo-1-pyrrolidinyl)oxy)-3-oxo-2-(1-pyrenylamino)propyl)dithio)-N-1-pyrenyl-L-alanine
• Dpc-nhss
• L-Alanine, 3-((3-((2,5-dioxo-3-sulfo-1-pyrrolidinyl)oxy)-3-oxo-2-(1-pyrenylamino)propyl)dithio)-N-1-pyrenyl-
• 100839-37-0

• Inchi： 1S/C42H31N3O9S3/c46-35-19-34(57(51,52)53)40(47)45(35)54-42(50)33(44-31-18-14-27-10-8-23-4-2-6-25-12-16-29(31)39(27)37(23)25)21-56-55-20-32(41(48)49)43-30-17-13-26-9-7-22-3-1-5-24-11-15-28(30)38(26)36(22)24/h1-18,32-34,43-44H,19-21H2,(H,48,49)(H,51,52,53)/t32-,33?,34?/m0/s1
• InChI Key： NSAWNPOJKMFSKI-BGVJURHFSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(C(CSSC[C@@H](C(=O)O)NC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)NC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 817.12243
• Monoisotopic Mass: 817.12224310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 57
• Rotatable Bond Count: 14
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 238Ų

Experimental Properties

• PSA: 179.41